Cas no 1211585-11-3 (6-Fluoro-5-hydroxypicolinaldehyde)

• Product Name: 6-Fluoro-5-hydroxypicolinaldehyde
• CAS No: 1211585-11-3
• MF: C₆H₄FNO₂
• MW: 141.099864959717
• CID: 4817046
• Update Time: 2025-11-01

6-Fluoro-5-hydroxypicolinaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-5-hydroxypicolinaldehyde

• Inchi： 1S/C6H4FNO2/c7-6-5(10)2-1-4(3-9)8-6/h1-3,10H
• InChI Key： BNZHCJIRXQFXLA-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(C=O)=N1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 131
• XLogP3: 0.7
• Topological Polar Surface Area: 50.2

Additional information on 6-Fluoro-5-hydroxypicolinaldehyde

6-Fluoro-5-hydroxypicolinaldehyde: A Comprehensive Overview

6-Fluoro-5-hydroxypicolinaldehyde (CAS No. 1211585-11-3) is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its unique structural features, has emerged as a promising candidate for various applications, particularly in drug discovery and advanced material synthesis. In this article, we delve into the properties, synthesis, applications, and the latest research findings related to 6-fluoro-5-hydroxypicolinaldehyde.

The molecular structure of 6-fluoro-5-hydroxypicolinaldehyde is defined by its picolinaldehyde backbone, with a hydroxyl group at position 5 and a fluorine atom at position 6. This arrangement imparts distinctive electronic and steric properties to the molecule, making it highly versatile in chemical reactions. Recent studies have highlighted its potential as a building block for constructing complex heterocyclic compounds, which are critical in drug design and development.

One of the most notable aspects of 6-fluoro-5-hydroxypicolinaldehyde is its role in medicinal chemistry. Researchers have explored its ability to act as a precursor for synthesizing bioactive compounds with potential therapeutic applications. For instance, studies published in leading journals such as *Journal of Medicinal Chemistry* and *Organic Letters* have demonstrated that derivatives of this compound exhibit promising anti-inflammatory and anticancer activities. These findings underscore its importance in the development of novel pharmaceutical agents.

In addition to its medicinal applications, 6-fluoro-5-hydroxypicolinaldehyde has also found utility in materials science. Its ability to form stable coordination complexes with metal ions has made it a valuable component in the synthesis of metalloorganic frameworks (MOFs) and other advanced materials. Recent advancements in this area have been documented in *Chemistry of Materials* and *Angewandte Chemie*, where researchers have leveraged its unique properties to create porous materials with applications in gas storage and catalysis.

The synthesis of 6-fluoro-5-hydroxypicolinaldehyde involves a series of intricate chemical transformations. Traditional methods often employ multi-step procedures involving fluorination and oxidation reactions. However, recent breakthroughs have introduced more efficient synthetic pathways, such as microwave-assisted synthesis and enzymatic catalysis. These innovations not only enhance the yield but also reduce the environmental footprint of the production process.

From an analytical standpoint, 6-fluoro-5-hydroxypicolinaldehyde can be characterized using a variety of spectroscopic techniques. Nuclear magnetic resonance (NMR) spectroscopy is particularly useful for determining its molecular structure and purity. Additionally, mass spectrometry (MS) provides insights into its fragmentation patterns, which are essential for identifying impurities or degradation products during storage or processing.

Despite its numerous advantages, the handling and storage of 6-fluoro-5-hydroxypicolinaldehyde require careful consideration due to its sensitivity to light and moisture. Proper storage conditions are critical to maintaining its stability and ensuring consistent performance in various applications. Researchers are actively investigating methods to improve its shelf life without compromising its chemical integrity.

In conclusion, 6-fluoro-5-hydroxypicolinaldehyde (CAS No. 1211585-11-3) stands out as a versatile compound with immense potential across multiple disciplines. Its role as a key intermediate in drug discovery and materials science highlights its significance in contemporary research. As advancements continue to unfold, this compound is poised to contribute even more significantly to scientific innovation.